4-Amino-1-decyl-2-methylquinolin-1-ium iodide

• Molecular Formula: C20H31IN2
• Molecular Weight: 426.4 g/mol
• IUPAC Name: 1-decyl-2-methylquinolin-1-ium-4-amine;iodide
• InChI: InChI=1S/C20H30N2.HI/c1-3-4-5-6-7-8-9-12-15-22-17(2)16-19(21)18-13-10-11-14-20(18)22;/h10-11,13-14,16,21H,3-9,12,15H2,1-2H3;1H
• InChI Key: UAIVMMIZGVQHRU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC[N+]1=C(C=C(C2=CC=CC=C21)N)C.[I-]

Description

4-Amino-1-decyl-2-methylquinolin-1-ium iodide is a useful research compound. Its molecular formula is C20H31IN2 and its molecular weight is 426.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

This compound was prepared by mixing commercially available iododecane and 4-aminoquinaldine in methyl ethyl ketone, and refluxing for 72 h. The solid product was collected by filtration and recrystallized twice in absolute ethanol. 1H NMR (in DMSO-d6): δ 0.85 (t, J=5.1 Hz, 3H), 1.24 (br, 12H), 1.43 (m, 2H), 1.70 (m, 2H), 2.73 (s, 3H), 4.45 (t, J=8.09 Hz, 2H), 6.73 (s, 1H), 7.72 (dd, 1H), 8.02 (dd, 1H), 8.15 (d, J=8.94 Hz, 1H), 8.43 (d, J=8.37 Hz), 8.81 (br, 2H). Elemental analysis Calcd for C20H31N2I: C, 56.33%; H, 7.33%; N, 6.57%. Found: C, 56.23%; H, 7.41%; N, 6.42%. MS, [M-I−]=299 (m/z) (calcd 299.47 for C20H31N2).